molecular formula C12H14O B8483237 5-(2'-Methylphenyl)-4-pentyn-1-ol

5-(2'-Methylphenyl)-4-pentyn-1-ol

Cat. No.: B8483237
M. Wt: 174.24 g/mol
InChI Key: UDDITLAGCXMRNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2'-Methylphenyl)-4-pentyn-1-ol is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14O

Molecular Weight

174.24 g/mol

IUPAC Name

5-(2-methylphenyl)pent-4-yn-1-ol

InChI

InChI=1S/C12H14O/c1-11-7-4-5-9-12(11)8-3-2-6-10-13/h4-5,7,9,13H,2,6,10H2,1H3

InChI Key

UDDITLAGCXMRNC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C#CCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-pentyn-1-ol (1 g, 12.1 mmol), 2-iodotoluene (2.53 g, 11.6 mmol), dry diethylamine (20 ml), bis-triphenyl-phosphine palladium (II) chloride (150 mg) and cuprous iodide (60 mg) was stirred at room temperature under dry nitrogen for 24 hours). The solvent was removed and the residue extracted with ether. The organic phase was washed with brine and dried and the solvent removed. The crude product was purified by dry column chromatography (alumina, 9:1 hexane:ether 1:1 hexane:ether) to give 1.2 g (60% of theory) of 5-(2'-methylphenyl)-4-pentyn-1-ol as a brown oil.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.53 g
Type
reactant
Reaction Step One
[Compound]
Name
bis-triphenyl-phosphine palladium (II) chloride
Quantity
150 mg
Type
reactant
Reaction Step One
[Compound]
Name
cuprous iodide
Quantity
60 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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